4-(3-Fluorophenyl)-3-fluorophenol

• IUPAC Name: 3-fluoro-4-(3-fluorophenyl)phenol
• InChI: InChI=1S/C12H8F2O/c13-9-3-1-2-8(6-9)11-5-4-10(15)7-12(11)14/h1-7,15H
• InChI Key: PJTKIUCJBNFPNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C=C(C=C2)O)F
• Molecular Formula: C12H8F2O
• DSSTOX Substance ID: DTXSID80673372
• Molecular Weight: 206.19 g/mol
• CAS RN: 1052241-69-6

Description

4-(3-Fluorophenyl)-3-fluorophenol, also known as 3-fluoro-4-fluorophenol or 4-Fluorophenol, is an organic compound belonging to the phenols family. It is a colorless crystalline solid that is soluble in organic solvents. 4-Fluorophenol is used as an intermediate in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in the synthesis of other compounds, such as 4-fluorophenylacetic acid.

Scientific Research Applications

Bioremediation and Environmental Health

Fluorophenols like 4-(3-Fluorophenyl)-3-fluorophenol are utilized in environmental health, particularly in bioremediation. A study by Shimoda and Hamada (2010) demonstrated the use of cultured marine microalga Amphidinium crassum in glucosylating various fluorophenols, transforming them into their corresponding β-D-glucosides. This process is vital in mitigating the environmental impact of fluorophenols, which are often released as pollutants (Shimoda & Hamada, 2010).

Biochemical Transformations and Synthesis

In the field of biochemistry, fluorophenols are used to study transformation mechanisms. Genthner, Townsend, and Chapman (1989) used isomeric fluorophenols to investigate the anaerobic transformation of phenol to benzoate. Their study highlighted the specific transformations involving 2-fluorophenol and 3-fluorophenol, which helped to elucidate the underlying biochemical processes (Genthner, Townsend, & Chapman, 1989).

Radiopharmaceutical Synthesis

In radiopharmaceuticals, 4-(3-Fluorophenyl)-3-fluorophenol derivatives are synthesized for medical imaging purposes. Ross, Ermert, and Coenen (2011) described a method for synthesizing 4-[18F]fluorophenol, a critical compound in creating complex radiopharmaceuticals. Their work contributes significantly to the development of new diagnostic tools in nuclear medicine (Ross, Ermert, & Coenen, 2011).

Antibacterial Agent Synthesis

Research by Holla, Bhat, and Shetty (2003) explored the synthesis of new molecules containing fluorine, including 4-fluorophenyl groups, for potential antibacterial applications. Their work underscores the significance of fluorophenols in developing new antibacterial agents (Holla, Bhat, & Shetty, 2003).

Enzymatic Oxidation Studies

Fluorophenols are also used in studying enzyme reactions. Battaini et al. (2002) investigated the oxidation of fluorophenols by the enzyme tyrosinase. This research provides valuable insights into the enzymatic mechanisms and the influence of fluorine substituents on these processes (Battaini et al., 2002).

Fluorescent Probes and Sensing Applications

Tanaka et al. (2001) demonstrated the use of fluorophenol derivatives in developing fluorescent probes for sensing pH changes and metal cations. Their research highlights the application of fluorophenols in designing sensitive and selective chemical sensors (Tanaka et al., 2001).